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Compound of Interest

Compound Name: TX-1123

Cat. No.: B1202124

Introduction

TX-1123 is a potent inhibitor of protein tyrosine kinases (PTKSs), with significant activity against
Src kinase.[1][2][3] As a member of the Src family of non-receptor tyrosine kinases, Src plays a
critical role in regulating a multitude of cellular processes, including proliferation, survival,
migration, and angiogenesis.[4][5][6][7] Dysregulation of Src kinase activity is frequently
observed in various human cancers, making it a key target for therapeutic intervention.[7][8]
TX-1123, a 2-hydroxyarylidene-4-cyclopentene-1,3-dione derivative, has demonstrated anti-
tumor properties and offers a valuable tool for researchers studying Src-mediated signaling
pathways and for professionals in drug development.[2][3] Notably, TX-1123 exhibits low
mitochondrial toxicity, suggesting a favorable safety profile for a potential therapeutic
candidate.[1][3]

Mechanism of Action

TX-1123 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the Src
kinase domain.[8] This action prevents the transfer of a phosphate group from ATP to tyrosine
residues on substrate proteins, thereby blocking downstream signaling cascades that promote
cell proliferation and survival, such as the Ras-ERK and PI3K-Akt pathways.[8]

Quantitative Data Summary

The inhibitory activity of TX-1123 against various kinases and its anti-proliferative effects on
different cell lines are summarized below.
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Table 1: Kinase Inhibitory Activity of TX-1123

Target Kinase IC50 (pM)
Src-K 2.2
eEF2-K 3.2

PKA 9.6

PKC 320
EGFR-K 320

Data sourced from in vitro kinase assays performed in NIH3T3 cells.[1]

Table 2: Anti-proliferative Activity of TX-1123

Cell Line IC50 (pM) after 48h treatment
HepG2 3.66

HCT116 39

Rat Hepatocytes 57

Data sourced from cell viability assays.[1]

Table 3: Cyclooxygenase (COX) Inhibitory Activity of TX-1123

Target IC50 (M)
COX-1 15.7
COX-2 1.16

Data sourced from in vitro enzyme assays.[1]
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Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the mechanism and experimental evaluation of TX-1123, the following
diagrams have been generated using Graphviz.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1202124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Integrin

Receptor Tyrosine

Kinase (e.g., EGFR) GPCR FAK

Cell Migration

Y

PI3K Ras
STAT3

ik

Cell Survival Cell Proliferation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Biochemical Assays Cellular Assays

!

Cell Viability Assay
(IC50 in Cancer Cells)

\{ \

N
J

Western Blot
(Phospho-Src)

f-promisin Cell Migration Assay

Y

In Vivo Studies
(Xenograft Model)

A4

In Vitro Kinase Assay
(IC50 for Src)

Y

Tumor Growth Inhibition

Data Analysis and
Conclusion

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1202124?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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